![molecular formula C12H20N4O4 B6191128 tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate CAS No. 2648961-51-5](/img/no-structure.png)
tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate
Overview
Description
Tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate, also known as TBM, is a novel small molecule that has recently been developed for use in a variety of scientific research applications. TBM is a versatile molecule that is capable of binding to many different types of molecules, including proteins, lipids, and nucleic acids. TBM has been found to be an effective tool for studying the structure and function of various biological systems. In addition, TBM has been used in a variety of laboratory experiments to study various biochemical and physiological processes.
Scientific Research Applications
Tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate has been used in a variety of scientific research applications, including the study of protein-protein interactions, protein-lipid interactions, and the structure and function of proteins. This compound has also been used to study the structure and function of nucleic acids and to study the biochemical and physiological effects of drugs. In addition, this compound has been used in a variety of laboratory experiments to study biochemical and physiological processes.
Mechanism of Action
Tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate binds to a variety of molecules, including proteins, lipids, and nucleic acids. When this compound binds to a molecule, it forms a stable complex that can be used to study the structure and function of the molecule. The binding of this compound to a molecule also alters the biochemical and physiological properties of the molecule.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to increase the expression of certain genes, inhibit the activity of certain enzymes, and modulate the activity of certain hormones. In addition, this compound has been found to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate has been found to be an effective tool for studying the structure and function of various biological systems. This compound has several advantages over other small molecules, including its ability to bind to a variety of molecules and its ability to alter the biochemical and physiological properties of the molecules it binds to. However, this compound also has some limitations, including its relatively short half-life and its potential to cause toxicity in certain cell types.
Future Directions
There are several potential future directions for the use of tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate in scientific research. These include further studies of the structure and function of proteins, lipids, and nucleic acids; studies of the biochemical and physiological effects of drugs; and studies of the effects of this compound on various diseases or disorders. In addition, further research into the potential toxicity of this compound and its potential for use in drug discovery and development is needed. Finally, further research into the potential therapeutic applications of this compound is needed.
Synthesis Methods
Tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate is synthesized by a two-step process. The first step involves the reaction of tert-butyl alcohol with 4-morpholinecarboxylic acid to form a tert-butyl ester. The second step involves the reaction of the ester with 5-hydroxymethyl-1H-1,2,4-triazole to form this compound. Both steps require the use of a catalyst and an appropriate solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate involves the reaction of tert-butyl 4-formylmorpholine-2-carboxylate with 5-(hydroxymethyl)-1H-1,2,4-triazole in the presence of a suitable catalyst to form tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate.", "Starting Materials": [ "tert-butyl 4-formylmorpholine-2-carboxylate", "5-(hydroxymethyl)-1H-1,2,4-triazole", "Suitable catalyst" ], "Reaction": [ "Add tert-butyl 4-formylmorpholine-2-carboxylate and 5-(hydroxymethyl)-1H-1,2,4-triazole to a reaction vessel", "Add a suitable catalyst to the reaction mixture", "Stir the reaction mixture at a suitable temperature and for a suitable time period", "Isolate the product tert-butyl 2-[5-(hydroxymethyl)-1H-1,2,4-triazol-3-yl]morpholine-4-carboxylate by filtration or other suitable method", "Purify the product by recrystallization or other suitable method" ] } | |
CAS RN |
2648961-51-5 |
Molecular Formula |
C12H20N4O4 |
Molecular Weight |
284.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
